Cas no 2228129-25-5 (2-hydroxy-2-methyl-5-(methylsulfanyl)pentanoic acid)

• Product Name: 2-hydroxy-2-methyl-5-(methylsulfanyl)pentanoic acid
• CAS No: 2228129-25-5
• Molecular Formula: C₇H₁₄O₃S
• Molecular Weight: 178.249261379242
• CID: 6029507
• PubChem ID: 165614480

2-hydroxy-2-methyl-5-(methylsulfanyl)pentanoic acid Properties

Names and Identifiers

• 2-hydroxy-2-methyl-5-(methylsulfanyl)pentanoic acid
• EN300-1806777
• 2228129-25-5

• InChIKey： JBKCEOPGRUUQFB-UHFFFAOYSA-N
• Inchi： 1S/C7H14O3S/c1-7(10,6(8)9)4-3-5-11-2/h10H,3-5H2,1-2H3,(H,8,9)
• SMILES： S(C)CCCC(C(=O)O)(C)O

Computed Properties

• Exact Mass: 178.06636548g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 178.06636548g/mol
• Heavy Atom Count: 11
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 82.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids